![molecular formula C11H9N B3097638 3-(But-3-yn-1-yl)benzonitrile CAS No. 1314893-02-1](/img/structure/B3097638.png)
3-(But-3-yn-1-yl)benzonitrile
Overview
Description
“3-(But-3-yn-1-yl)benzonitrile” is a chemical compound . It is a building block that allows for UV light-induced covalent modification of a biological target with potential for downstream applications via the alkyne tag .
Synthesis Analysis
The synthesis of “3-(But-3-yn-1-yl)benzonitrile” can be achieved through various methods. One such method involves the green synthesis of benzonitrile using ionic liquid as the recycling agent . The results indicated that hydroxylamine 1-sulfobutyl pyridine hydrosulfate salt was an expert alternative to hydroxylamine hydrochloride . Another method involves the Paal–Knorr reaction to synthesize 3-(2,5-dimethyl-1 H-pyrrol-1-yl) benzonitrile by the condensation of 3-aminobenzonitrile with 2,5-hexanedione .Molecular Structure Analysis
The molecular structure of “3-(But-3-yn-1-yl)benzonitrile” consists of a benzonitrile group attached to a but-3-yn-1-yl group . The exact molecular weight and structure can be found in various chemical databases .Chemical Reactions Analysis
The chemical reactions involving “3-(But-3-yn-1-yl)benzonitrile” are diverse. For instance, it can be used in the preparation of benzonitrile from benzaldehyde and hydroxylamine hydrochloride . It can also be involved in the synthesis of 3-(2,5-dimethyl-1 H-pyrrol-1-yl) benzonitrile via the Paal–Knorr reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(But-3-yn-1-yl)benzonitrile” include its molecular weight, density, melting point, boiling point, and structure .Scientific Research Applications
Green Synthesis of Benzonitrile
The compound plays a crucial role in the green synthesis of benzonitrile . It is used in a novel synthetic route where ionic liquid serves as the recycling agent . This method eliminates the use of metal salt catalysts and simplifies the separation process .
Production of Various Nitriles
The compound is applicable to the green synthesis of a variety of aromatic, heteroaromatic, and aliphatic nitriles . This makes it a versatile tool in the production of different types of nitriles .
Precursor to Useful Compounds
Benzonitrile, which can be synthesized using “3-(But-3-yn-1-yl)benzonitrile”, is a precursor to a range of useful compounds . It can be hydrolyzed to benzoic acid or reduced to benzylamine .
Pharmaceutical Applications
In the pharmaceutical industry, “3-(But-3-yn-1-yl)benzonitrile” is used as an intermediate in the production of various drugs . The nitrile group in the Benzonitrile molecule can be manipulated to create numerous biologically active compounds .
Environmental Impact and Safety
While “3-(But-3-yn-1-yl)benzonitrile” has many applications, it’s important to consider its potential environmental and health impacts . Chronic exposure can cause irritation to the eyes, skin, and respiratory system . In the environment, it can bioaccumulate and impact aquatic life .
Astronomical Research
Interestingly, Benzonitrile, which can be synthesized from “3-(But-3-yn-1-yl)benzonitrile”, has been detected in space . This marked the first time a specific aromatic molecule had been identified in the interstellar medium .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary target of 3-(But-3-yn-1-yl)benzonitrile is bioactive peptides . This compound is used in the construction of peptide-derived photoaffinity probes, which are tools used to investigate the interactions between bioactive peptides and their targets .
Mode of Action
3-(But-3-yn-1-yl)benzonitrile is a clickable, photoreactive amino acid . It contains both a photoreactive benzophenone and a clickable terminal alkyne . The terminal alkyne acts like a reporter tag by fast attachment to other functional groups via a ‘click’ reaction . A photoaffinity probe could be created by one single amino acid substitution during peptide synthesis . Its small size helps to retain bioactivity .
Result of Action
The result of the action of 3-(But-3-yn-1-yl)benzonitrile is the creation of a photoaffinity probe through a single amino acid substitution during peptide synthesis . This probe can then be used to investigate the interactions between bioactive peptides and their targets .
properties
IUPAC Name |
3-but-3-ynylbenzonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N/c1-2-3-5-10-6-4-7-11(8-10)9-12/h1,4,6-8H,3,5H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZGFAXLRSDWOCT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCCC1=CC(=CC=C1)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101309323 | |
Record name | 3-(3-Butyn-1-yl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101309323 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1314893-02-1 | |
Record name | 3-(3-Butyn-1-yl)benzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1314893-02-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(3-Butyn-1-yl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101309323 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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